4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one

• IUPAC Name: 4,6-dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one
• InChI: InChI=1S/C14H19NO3/c1-9-8-12(16)18-11(3)13(9)14(17)15-7-5-4-6-10(15)2/h8,10H,4-7H2,1-3H3
• InChI Key: QFWDOPUHPPMIBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=C(OC(=O)C=C2C)C
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one, also known as DMMP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one is not fully understood, but it is believed to interact with metal ions through chelation, leading to changes in fluorescence intensity. It has also been suggested that 4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one may disrupt bacterial cell membranes and inhibit DNA synthesis in cancer cells.
Biochemical and Physiological Effects:
4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one has been shown to have low toxicity in vitro, and no significant toxicity in vivo at low doses. However, at high doses, it can cause liver and kidney damage in animal models. 4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one has also been found to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one is a relatively simple compound to synthesize and has been shown to be effective as a fluorescent probe for metal ions in vitro. However, its potential therapeutic applications require further investigation, and its toxicity at high doses must be taken into consideration.

Future Directions

Future research on 4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one could focus on its potential as a therapeutic agent for cancer and infectious diseases. It could also explore its use as a diagnostic tool for metal ion detection in biological systems. Additionally, further studies are needed to determine the optimal dosage and toxicity of 4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one in vivo.

Synthesis Methods

The synthesis of 4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one involves the reaction of 2-methylpiperidine-1-carboxylic acid with 4,6-dimethyl-2-pyrone in the presence of a dehydrating agent such as thionyl chloride. The resulting product is a yellow crystalline solid with a melting point of 109-111°C.

Scientific Research Applications

4,6-Dimethyl-5-(2-methylpiperidine-1-carbonyl)pyran-2-one has been studied for its potential use as a fluorescent probe for the detection of metal ions such as zinc, copper, and iron. It has also been investigated for its antibacterial and antifungal properties, as well as its ability to inhibit the growth of cancer cells.